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Cat. No.: B144803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisphenol C (BPC), chemically known as 2,2-bis(4-hydroxy-3-methylphenyl)propane, is a

member of the bisphenol family of compounds. While its counterpart, Bisphenol A (BPA), has

been the subject of extensive research and public discussion due to its widespread use and

endocrine-disrupting properties, BPC also exhibits significant biological activity that warrants

detailed scientific investigation. This technical guide provides a comprehensive overview of the

discovery, synthesis, physicochemical properties, and the unique dual-action mechanism of

Bisphenol C on estrogen receptors. There is some ambiguity in the nomenclature of

"Bisphenol C," with the name occasionally being applied to 1,1-dichloro-2,2-bis(4-

hydroxyphenyl)ethylene. This guide will focus on the more commonly referenced compound,

2,2-bis(4-hydroxy-3-methylphenyl)propane (CAS 79-97-0).

Discovery and History
While the synthesis of Bisphenol A (BPA) is well-documented, attributed to the Russian chemist

Aleksandr Dianin in 1891, the specific historical details surrounding the initial discovery and

synthesis of Bisphenol C are not as clearly recorded in readily available scientific literature.[1]

[2] Bisphenols, as a class of compounds, were initially investigated for their potential as

synthetic estrogens in the 1930s.[2] BPC, also known by synonyms such as Dicresylolpropane

and 3,3'-Dimethylbisphenol A, is produced by the condensation reaction of o-cresol with
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acetone.[3] It has been utilized as an intermediate in the production of polycarbonate plastics

and epoxy resins.[3]

Physicochemical Properties
Bisphenol C is a solid at room temperature and possesses distinct physical and chemical

characteristics that are crucial for its application and biological interactions.

Property Value Reference

IUPAC Name

4-[2-(4-hydroxy-3-

methylphenyl)propan-2-yl]-2-

methylphenol

CAS Number 79-97-0 [3]

Molecular Formula C₁₇H₂₀O₂ [3]

Molecular Weight 256.34 g/mol

Melting Point 138-140 °C

Boiling Point 238-240 °C at 12 mmHg

Appearance
White to light yellow powder or

needles from xylene

Solubility

Moderately soluble in organic

solvents, generally insoluble in

water

[3]

Experimental Protocols
Synthesis of 2,2-bis(4-hydroxy-3-methylphenyl)propane
The synthesis of Bisphenol C is typically achieved through the acid-catalyzed condensation of

o-cresol with acetone. A representative experimental protocol is detailed below.

Materials:

o-Cresol (1.8 mol)
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Acetone (0.7 mol)

Isopropyl alcohol (0.4 mol)

90% wt. Sulfuric acid (0.5 mol)

Toluene (54.5 g for reaction, 100.0 g for workup)

Dodecanethiol (0.03 mol)

Saturated sodium hydrogen carbonate solution

Demineralized water

Equipment:

1 L separable flask with a full jacket, equipped with a thermometer, stirrer, and a 100 mL

dropping funnel.

Standard laboratory glassware for extraction and neutralization.

High-performance liquid chromatography (HPLC) system for analysis.

Procedure:

Under a nitrogen atmosphere, add 26.1 g (0.4 mol) of isopropyl alcohol to the 1 L separable

flask.

Slowly add 58.3 g (0.5 mol) of 90% by weight sulfuric acid to the flask.

Add 54.5 g of toluene, 191.5 g (1.8 mol) of o-cresol, and 5.5 g (0.03 mol) of dodecanethiol to

the mixture.

Adjust the temperature of the flask to 40°C.

Place 42.5 g (0.7 mol) of acetone in the dropping funnel and add it dropwise to the reaction

flask over 30 minutes.

After the addition of acetone is complete, allow the reaction to proceed at 40°C for 2 hours.
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Upon completion of the reaction, add 100.0 g of toluene and 100.0 g of demineralized water,

and increase the temperature to 80°C.

Once the temperature reaches 80°C, allow the mixture to stand and ensure that any

precipitates have dissolved into the organic and aqueous phases.

Separate and remove the lower aqueous phase.

Add saturated sodium hydrogen carbonate solution to the organic phase to neutralize the

acid, confirming that the pH of the lower aqueous phase is ≥ 9.

Separate and remove the lower aqueous phase.

Wash the organic phase with demineralized water by stirring for 10 minutes, followed by

separation of the aqueous phase.

The resulting organic phase contains the product, Bisphenol C. The yield can be

determined by HPLC analysis.[4]

Experimental Workflow for Synthesis
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Experimental Workflow for Bisphenol C Synthesis
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Caption: Workflow for the synthesis of Bisphenol C.
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Biological Activity and Signaling Pathways
Bisphenol C is a notable endocrine-disrupting chemical due to its unique interaction with

estrogen receptors (ERs). It functions as a bifunctional modulator, exhibiting agonist activity

towards Estrogen Receptor α (ERα) and antagonist activity towards Estrogen Receptor β

(ERβ). The IC₅₀ values for BPC are reported to be 2.65 nM for ERα and 1.94 nM for ERβ.

Estrogen Receptor Signaling
Estrogen receptors are ligand-activated transcription factors that, upon binding to an agonist,

typically dimerize and translocate to the nucleus. There, they bind to estrogen response

elements (EREs) on the DNA, initiating the transcription of target genes.

Dual Agonist/Antagonist Action of Bisphenol C
The dual activity of BPC on ERα and ERβ suggests a complex mechanism of action that can

lead to varied physiological responses depending on the tissue-specific expression of these

receptor subtypes.

ERα Agonism: When BPC binds to ERα, it induces a conformational change that promotes

the recruitment of coactivators, leading to the transcription of ERα-responsive genes.

ERβ Antagonism: Conversely, when BPC binds to ERβ, it induces a different conformational

change that prevents the recruitment of coactivators and may even recruit corepressors,

thereby inhibiting the transcription of ERβ-responsive genes.

Signaling Pathway Diagram
The following diagram illustrates the differential effects of Bisphenol C on the ERα and ERβ

signaling pathways.
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Bisphenol C Signaling Pathway
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Caption: BPC's dual action on ERα and ERβ pathways.

Conclusion
Bisphenol C is a compound of significant interest to the scientific community, particularly in the

fields of toxicology, endocrinology, and drug development. Its well-defined synthesis from

readily available precursors and its unique bifunctional activity as an ERα agonist and ERβ

antagonist make it a valuable tool for studying the differential roles of these two estrogen

receptor subtypes. The detailed methodologies and data presented in this guide are intended

to support further research into the mechanisms of action and potential applications or risks
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associated with Bisphenol C. A clearer understanding of its historical discovery would further

enrich the scientific context of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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